3,5-Diacetamido-4-methylbenzoic acid

• IUPAC Name: 3,5-diacetamido-4-methylbenzoic acid
• InChI: InChI=1S/C12H14N2O4/c1-6-10(13-7(2)15)4-9(12(17)18)5-11(6)14-8(3)16/h4-5H,1-3H3,(H,13,15)(H,14,16)(H,17,18)
• InChI Key: ZXAUYBGQWXDAOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1NC(=O)C)C(=O)O)NC(=O)C
• Molecular Formula: C12H14N2O4
• DSSTOX Substance ID: DTXSID90288577
• Molecular Weight: 250.25 g/mol
• CAS No.: 6633-37-0

Description

3,5-Diacetamido-4-methylbenzoic acid is a benzoic acid derivative characterized by acetamido (-NHCOCH₃) groups at the 3- and 5-positions and a methyl (-CH₃) group at the 4-position of the aromatic ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from High Similarity Indices

lists compounds with high similarity indices (0.96–0.98) to 3,5-diacetamido-4-methylbenzoic acid, highlighting key differences in functional groups:

Compound Name	CAS Number	Similarity Score	Key Functional Groups
3,5-Diamino-4-methylbenzoic acid	14438-32-5	0.96	Amino (-NH₂) at 3,5 positions
2-Amino-3,5-dimethylbenzoic acid	2458-12-0	0.96	Amino (-NH₂) at 2; methyl at 3,5
Unspecified compound	4389-45-1	0.98	Likely acetamido/methyl groups

Key Observations :

• 3,5-Diamino-4-methylbenzoic acid replaces acetamido with amino groups, reducing steric bulk but increasing reactivity (e.g., susceptibility to oxidation) .

Functional Group Comparison: Acetamido vs. Hydroxy/Methoxy

(a) Caffeic Acid (3,4-Dihydroxybenzeneacrylic acid)

• Structure: Features a propenoic acid side chain with 3,4-dihydroxy groups on the benzene ring .
• Applications : Used as a reference standard, antioxidant, and precursor in food/cosmetic research .
• Contrast : Unlike 3,5-diacetamido-4-methylbenzoic acid, caffeic acid’s dihydroxy groups confer strong radical-scavenging activity but lower hydrolytic stability .

(b) 3,5-Diiodo-4-methoxybenzoic Acid

• Structure : Contains iodine atoms at 3,5-positions and a methoxy (-OCH₃) group at position 4 .
• Contrast : Iodine substituents increase molecular weight and lipophilicity, while methoxy groups enhance metabolic stability compared to acetamido groups .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3,5-diacetamido-4-methylbenzoic acid, and how can reaction yields be improved?

• Methodological Answer : A general approach involves multi-step functionalization of a benzoic acid scaffold. For example, acetylation of amino groups can be achieved via refluxing with acetic anhydride in a polar solvent like DMSO, followed by purification via crystallization (water-ethanol mixtures are effective) . To improve yields, control reaction temperature (e.g., 45–60°C) and stoichiometric ratios (e.g., 1:1 molar equivalents of reactants) . Monitor intermediates using TLC (Rf values) and confirm purity via melting point analysis (e.g., 141–143°C for analogous compounds) .

Q. How can researchers characterize the structural integrity of 3,5-diacetamido-4-methylbenzoic acid?

• Methodological Answer : Use a combination of spectroscopic and chromatographic techniques:

• 1H NMR : Identify aromatic protons (δ ~6.9–7.3 ppm) and acetamido groups (δ ~2.1 ppm for CH3) .
• HPLC/MS : Confirm molecular weight and detect impurities (e.g., unreacted precursors).
• Elemental Analysis : Validate C, H, N composition against theoretical values.
• Melting Point : Compare with literature data for consistency .

Q. What solvents and reaction conditions are suitable for derivatizing this compound?

• Methodological Answer : Polar aprotic solvents (e.g., DMSO, DMF) enhance solubility during acetylation or coupling reactions. For condensation with aldehydes, use absolute ethanol with catalytic glacial acetic acid under reflux (4–6 hours) . Avoid protic solvents for reactions involving sensitive intermediates (e.g., triazine derivatives) .

Advanced Research Questions

Q. How can conflicting spectral data (e.g., NMR splitting patterns) be resolved for derivatives of 3,5-diacetamido-4-methylbenzoic acid?

• Methodological Answer : Contradictions may arise from tautomerism or rotational isomers. Use:

• Variable Temperature NMR : Identify dynamic processes (e.g., hindered rotation of acetamido groups) .
• 2D NMR (COSY, HSQC) : Assign overlapping proton signals and confirm connectivity .
• X-ray Crystallography : Resolve ambiguities via solid-state structure determination (e.g., CCDC deposition codes like 2032776 for analogous hydrazides) .

Q. What strategies mitigate by-product formation during the synthesis of 3,5-diacetamido-4-methylbenzoic acid analogs?

• Methodological Answer : By-products often arise from incomplete acetylation or oxidation. Strategies include:

• Protecting Groups : Temporarily block reactive sites (e.g., methyl ester protection of carboxylic acids) .
• Stepwise Purification : Use column chromatography (silica gel, hexane/EtOH gradients) to isolate intermediates .
• pH Control : Maintain acidic conditions (pH 4–5) to prevent hydrolysis of acetamido groups .

Q. How can the bioactivity of 3,5-diacetamido-4-methylbenzoic acid be evaluated in enzyme inhibition assays?

• Methodological Answer : Adapt protocols from structurally related benzoic acids:

• Enzyme Kinetics : Test inhibition of cyclooxygenase (COX) or lipoxygenase (LOX) using UV-Vis spectroscopy (e.g., monitoring substrate conversion at 280 nm) .
• Dose-Response Curves : Use IC50 values to quantify potency. Include positive controls (e.g., salicylic acid derivatives) .
• Molecular Docking : Validate interactions using software like AutoDock (PDB IDs: 1PTH for COX-1) .